Methyl (1-(benzo[b]thiophen-3-yl)propan-2-yl)carbamate

• IUPAC Name: methyl N-[1-(1-benzothiophen-3-yl)propan-2-yl]carbamate
• InChI: InChI=1S/C13H15NO2S/c1-9(14-13(15)16-2)7-10-8-17-12-6-4-3-5-11(10)12/h3-6,8-9H,7H2,1-2H3,(H,14,15)
• InChI Key: YFAVFPUCNSAJFC-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CSC2=CC=CC=C21)NC(=O)OC
• Molecular Formula: C13H15NO2S
• Molecular Weight: 249.33 g/mol

Description

“Methyl (1-(benzo[b]thiophen-3-yl)propan-2-yl)carbamate” is a compound that contains a thiophene group. Thiophene is a five-membered heterocyclic compound with one sulfur atom. Thiophene and its derivatives are essential heterocyclic compounds with a variety of properties and applications. They are used in industrial chemistry and material science as corrosion inhibitors. They also play a significant role in the advancement of organic semiconductors.

Synthesis Analysis

The synthesis of thiophene derivatives often involves heterocyclization of various substrates. Typical and significant synthetic methods to thiophene derivatives include the Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis. The Gewald is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives are diverse. For instance, the Gewald reaction is a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives.

Physical And Chemical Properties Analysis

Thiophene, a component of “Methyl (1-(benzo[b]thiophen-3-yl)propan-2-yl)carbamate”, has a molecular mass of 84.14 g/mol, a density of 1.051 g/ml, and a melting point of -38°C. It is soluble in most organic solvents like alcohol and ether but insoluble in water.

Scientific Research Applications

Medicinal Chemistry

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Anti-Inflammatory Properties

. This suggests that “Methyl (1-(benzo[b]thiophen-3-yl)propan-2-yl)carbamate” could potentially be used in the development of new anti-inflammatory drugs.

Anti-Cancer Properties

. This indicates that “Methyl (1-(benzo[b]thiophen-3-yl)propan-2-yl)carbamate” could be used in cancer research and potentially in the development of new anticancer drugs.

Industrial Chemistry

. This suggests that “Methyl (1-(benzo[b]thiophen-3-yl)propan-2-yl)carbamate” could potentially be used in the development of new corrosion inhibitors.

Material Science

. This suggests that “Methyl (1-(benzo[b]thiophen-3-yl)propan-2-yl)carbamate” could potentially be used in the development of new organic semiconductors.

Organic Light-Emitting Diodes (OLEDs)

. This suggests that “Methyl (1-(benzo[b]thiophen-3-yl)propan-2-yl)carbamate” could potentially be used in the development of new OLEDs.

Mechanism of Action

Target of Action

Methyl (1-(benzo[b]thiophen-3-yl)propan-2-yl)carbamate is a compound that has been studied for its potential biological activity It is known that thiophene-based analogs, which include methyl (1-(benzo[b]thiophen-3-yl)propan-2-yl)carbamate, have been of interest to scientists due to their potential as biologically active compounds .

Mode of Action

It is known that thiophene derivatives have a variety of biological effects . For instance, some thiophene derivatives are known to exhibit pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Biochemical Pathways

It is known that thiophene derivatives can have a variety of effects on different biochemical pathways .

Result of Action

It is known that thiophene derivatives can have a variety of effects at the molecular and cellular level .